Cas no 36356-23-7 (2-(bromomethoxy)phenyl thiophene-2-carboxylate)

• Product Name: 2-(bromomethoxy)phenyl thiophene-2-carboxylate
• CAS No: 36356-23-7
• MF: C₁₂H₉BrO₃S
• MW: 313.167061567307
• CID: 1473704
• PubChem ID: 215806
• Update Time: 2025-04-20

2-(bromomethoxy)phenyl thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-(bromomethoxy)phenyl thiophene-2-carboxylate
• [2-(bromomethoxy)phenyl] thiophene-2-carboxylate
• Bromomethoxyphenyl 2-thiophenecarboxylate
• 2-Thiophenecarboxylic acid, bromomethoxyphenyl ester
• alpha-Thenoate bromo gaiacol [French]
• alpha-Thenoate bromo gaiacol
• DTXSID40189883
• 36356-23-7

• Inchi： 1S/C12H9BrO3S/c13-8-15-9-4-1-2-5-10(9)16-12(14)11-6-3-7-17-11/h1-7H,8H2
• InChI Key： JYHPJVMMAQNGFD-UHFFFAOYSA-N
• SMILES： BrCOC1C=CC=CC=1OC(C1=CC=CS1)=O

Computed Properties

• Exact Mass: 311.94557
• Monoisotopic Mass: 311.94558g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 63.8Ų

Experimental Properties

• PSA: 35.53